Cas no 959-42-2 (Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel-)
959-42-2 structure
Product Name:Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel-
CAS No:959-42-2
MF:C14H18O3S
MW:266.355923175812
CID:751619
Update Time:2024-01-31
Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel-
- bicyclo[2.2.1]heptan-2-exo-yl toluene-p-sulphonate
- Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel- (9CI)
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- Inchi: 1S/C14H18O3S/c1-10-2-6-13(7-3-10)18(15,16)17-14-9-11-4-5-12(14)8-11/h2-3,6-7,11-12,14H,4-5,8-9H2,1H3/t11-,12+,14+/m0/s1
- InChI Key: WXFFQUSIUXVKSU-OUCADQQQSA-N
- SMILES: [C@]12([H])C[C@]([H])(CC1)C[C@H]2OS(C1=CC=C(C)C=C1)(=O)=O
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Melting Point: 55-56 °C
- Boiling Point: 399.3±11.0 °C(Predicted)
- PSA: 51.75000
- LogP: 3.96970
Bicyclo[2.2.1]heptan-2-ol, 4-methylbenzenesulfonate, (1R,2R,4S)-rel- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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